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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermophysical properties
of Americium-243 oxide (Am20s). Due to the challenges associated with handling highly
radioactive materials, experimental data specifically for the isotope Americium-243 is limited.
Therefore, this document synthesizes available data for americium oxides, including those with
other isotopes like Americium-241, and mixed actinide oxides containing americium. The
underlying thermophysical properties are not expected to differ significantly between isotopes.

Quantitative Thermophysical Data

The following tables summarize the key thermophysical properties of americium oxide.

Property Value Crystal Form Notes
Molar Mass 534 g/mol - For Am203
Density 11.77 g/cm3

Melting Point 2205 °C (2478 K) - [11[2]

) Determined by
Enthalpy of Formation

-1690.4 + 7.9 kJ/mol Hexagonal solution
(at 298.15 K)

microcalorimetry[3].
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Table 1: Key Thermophysical Properties of Americium(lIl) Oxide

Crystal System Color Notes

The cubic form converts to the
Hexagonal Tan hexagonal form upon heating
to 800°C[1].

This form is non-stoichiometric
_ with variable oxygen
Cubic Red-brown - )
composition and darkens with

increasing oxygen content[1].

Table 2: Crystal Forms of Americium(lll) Oxide

Experimental Protocols

The measurement of thermophysical properties of highly radioactive materials like Americium-
243 oxide requires specialized techniques to handle the samples safely and obtain accurate
data at extreme temperatures.

Synthesis of Americium-243 Oxide

Americium(lIl) oxide can be synthesized by heating americium dioxide (AmQOz2) in a hydrogen
atmosphere at 600°C[1]. Another method involves the calcination of americium oxalate
precipitate at 800°C. For mixed uranium-americium oxides, co-precipitation followed by
calcination is a common route[?2].

Melting Point Determination

For refractory materials like Am20s, traditional melting point determination methods are
challenging due to high temperatures and potential sample-container reactions|[3].
Containerless techniques, such as aerodynamic levitation, are employed where the sample is
heated while suspended in a gas stream, and its temperature is monitored using a
pyrometer[3]. The melting point is determined by observing the thermal arrest plateau in the
cooling curve of the molten sample.
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Heat Capacity Measurement

Calorimetry is the primary method for measuring heat capacity. For radioactive materials,
specialized calorimeters designed for use in hot cells are necessary[4]. Differential Scanning
Calorimetry (DSC) can be used to measure the heat capacity of small, irradiated samples[4].
This technique involves heating a sample and a reference material at a controlled rate and
measuring the difference in heat flow required to maintain both at the same temperature.

Thermal Conductivity Measurement

Several methods are available for measuring the thermal conductivity of materials, including
the guarded hot plate method, the transient plane source (TPS) method, and the laser flash
method[5]. The laser flash method is particularly suitable for small, solid samples of nuclear
materials[6]. In this technique, the front face of a small disc-shaped sample is subjected to a
short laser pulse, and the temperature rise on the rear face is measured over time. The thermal
diffusivity can be calculated from this temperature profile, and with known heat capacity and
density, the thermal conductivity can be determined[7].

Thermal Expansion Measurement

High-temperature X-ray diffraction (HT-XRD) is a powerful technique for studying the thermal
expansion and phase transitions of materials like americium oxide[8]. By measuring the change
in the lattice parameters of the crystal structure as a function of temperature, the coefficient of
thermal expansion can be accurately determined.

Crystal Structure Analysis

The crystal structure of americium oxide is determined using X-ray diffraction (XRD) on
powdered or single-crystal samples[9]. For radioactive materials, these measurements are
typically performed in shielded enclosures. Advanced techniques like Resonant Inelastic X-ray
Scattering (RIXS) can provide detailed information about the electronic structure and bonding
in actinide compounds[10].

Visualizations
Synthesis of Americium-243 Oxide
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Synthesis Pathway for Americium-243 Oxide
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Caption: A flowchart illustrating the synthesis of Americium-243 oxide via the oxalate
precipitation and subsequent calcination method.

Phase Transformation of Americium Oxide

Phase Transformations in the Americium-Oxygen System

Americium Dioxide (AmO2)

Cubic (Fluorite)

Reduction

(High Temperature, Low O2 partial pressure) Oxidation

Substoichiometric Americium Dioxide (AmO2-X)
Cubic (Fluorite)

Further Reduction|Controlled Oxidation

Americium Sesquioxide (Am203)
Cubic

\
Heating to 800°Cj Cooling (Reversible under specific conditions)
]
/

Americium Sesquioxide (Am203)

Hexagonal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1218457?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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